(2-aminophenyl)methanethiol hydrochloride
Overview
Description
(2-Aminophenyl)methanethiol hydrochloride, also known as APMT, is an organic compound with a molecular formula of C6H7ClN2S. It is a colorless solid with a strong sulfur smell, and is used as a reagent in organic synthesis. APMT is used in a variety of scientific research applications, including as a catalyst, inhibitor, and fluorescent probe. It is also used in laboratory experiments to study the biochemical and physiological effects of certain compounds.
Scientific Research Applications
(2-aminophenyl)methanethiol hydrochloride has several scientific research applications. It is used as a catalyst for the synthesis of heterocyclic compounds, such as pyridines and quinolines. It is also used as an inhibitor of the enzyme acetylcholinesterase, and as a fluorescent probe for the detection of organic compounds.
Mechanism of Action
(2-aminophenyl)methanethiol hydrochloride acts as a catalyst in organic synthesis by activating electrophilic reagents, such as halogens and carboxylic acids. As an inhibitor of acetylcholinesterase, it binds to the active site of the enzyme, preventing the hydrolysis of acetylcholine. As a fluorescent probe, this compound binds to specific molecules and emits light when exposed to ultraviolet light, allowing for the detection of these molecules.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. In animal studies, it has been found to have anti-inflammatory and anti-cancer effects. It has also been found to have neuroprotective effects, and to be able to inhibit the growth of certain bacteria.
Advantages and Limitations for Lab Experiments
The main advantage of using (2-aminophenyl)methanethiol hydrochloride for laboratory experiments is its availability and low cost. It is also relatively easy to synthesize, and is stable in a variety of solvents. However, this compound is toxic, and should be handled with caution. It can also react with other compounds, and should be used in the presence of an inert atmosphere.
Future Directions
There are many potential future directions for research involving (2-aminophenyl)methanethiol hydrochloride. These include further studies of its biochemical and physiological effects, as well as its potential therapeutic applications. Additionally, further research could be conducted on its mechanism of action, as well as its potential uses as a catalyst and fluorescent probe. Finally, this compound could be used as a model compound to study the effects of other compounds on biochemical and physiological processes.
Synthesis Methods
(2-aminophenyl)methanethiol hydrochloride is synthesized from 2-aminophenol and thiourea in the presence of hydrochloric acid. The reaction is carried out at a temperature of 70-80°C for 1-2 hours. The reaction is exothermic, and the reaction mixture is cooled to room temperature. The product is then filtered and washed with water, and the solid is dried in vacuo. The yield of this compound is typically around 80%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-aminophenyl)methanethiol hydrochloride involves the reaction of 2-nitrochlorobenzene with ethanethiol followed by reduction of the nitro group to an amino group and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "2-nitrochlorobenzene", "ethanethiol", "sodium dithionite", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Dissolve 2-nitrochlorobenzene in ethanethiol and heat the mixture to reflux.", "Step 2: Add sodium dithionite to the mixture and continue heating for several hours until the nitro group is reduced to an amino group.", "Step 3: Cool the mixture and add hydrochloric acid to protonate the amino group and form the hydrochloride salt.", "Step 4: Filter the precipitated product and wash with water to obtain (2-aminophenyl)methanethiol hydrochloride." ] } | |
CAS RN |
2613382-45-7 |
Molecular Formula |
C7H10ClNS |
Molecular Weight |
175.7 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
